Cas no 496941-62-9 (1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 496941-62-9
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• MDL: MFCD03082778
• CID: 1087163
• PubChem ID: 2969325
• Update Time: 2025-05-20

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(3,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 1-(3,4-difluorophenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• AC1MGZZV
• Ambcb7939179
• CTK4J1559
• HMS2307A15
• MolPort-002-096-500
• STL100228
• SR-01000290073
• 496941-62-9
• CHEMBL1327051
• SR-01000290073-1
• 1-(3,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylicacid
• BS-4498
• DB-179970
• AKOS016342027
• EN300-194291
• AKOS000145207
• MFCD03082778
• CS-0210296
• SMR000079977
• DTXSID00388017
• MLS000100181

• MDL： MFCD03082778
• Inchi： 1S/C11H9F2NO3/c12-8-2-1-7(4-9(8)13)14-5-6(11(16)17)3-10(14)15/h1-2,4,6H,3,5H2,(H,16,17)
• InChI Key： ZONVRPYTUSSRDE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CC(C(=O)O)C1)=O)F

Computed Properties

• Exact Mass: 241.05507
• Monoisotopic Mass: 241.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 532.4±50.0 °C at 760 mmHg
• Flash Point: 275.8±30.1 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 496941-62-9)

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 496941-62-9) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its difluorophenyl and 5-oxopyrrolidine-3-carboxylic acid moieties, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role as a key intermediate in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in fluorinated compounds like 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid stems from their enhanced metabolic stability and bioavailability. These properties make them ideal candidates for addressing challenges in precision medicine and targeted drug delivery. Recent studies highlight its potential in modulating neurotransmitter receptors, aligning with the rising demand for novel neurological disorder treatments. Additionally, its carboxylic acid group offers opportunities for further derivatization, enabling the synthesis of high-value bioactive molecules.

From an industrial perspective, CAS No. 496941-62-9 is often discussed in the context of green chemistry and sustainable synthesis. With the pharmaceutical industry prioritizing eco-friendly processes, this compound’s efficient synthetic routes—such as catalytic fluorination and microwave-assisted reactions—are being optimized to reduce waste and energy consumption. Such advancements resonate with global trends like carbon footprint reduction and circular economy initiatives.

Analytical techniques for characterizing 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid include HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Its stability under various pH conditions also makes it a reliable candidate for formulation studies. As the scientific community explores AI-driven drug design, this compound’s structural data contributes to cheminformatics databases, accelerating virtual screening pipelines.

In summary, 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid exemplifies the intersection of medicinal chemistry and sustainable technology. Its multifaceted applications—from CNS drug development to green synthesis—position it as a compound of enduring relevance in modern research. Future studies may further unlock its potential in personalized therapeutics and catalysis innovation.